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Compound of Interest

Compound Name: Naringin chalcone

Cat. No.: B1264554 Get Quote

Naringin chalcone, an intermediate in flavonol biosynthesis, requires careful handling and

disposal to ensure laboratory safety and environmental protection.[1] Adherence to established

protocols is crucial due to its potential hazards. This guide provides detailed, step-by-step

procedures for the safe management and disposal of naringin chalcone waste, designed for

researchers, scientists, and drug development professionals.

Hazard Summary and Safety Precautions
Naringin chalcone is classified as a hazardous substance. All personnel handling this

compound must be familiar with its hazard profile.

Hazard Identification and Classification:
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[2][4]

Specific Target Organ Toxicity Category 3 (Respiratory)
H335: May cause respiratory

irritation[2][4]

Hazardous to the Aquatic

Environment
Long-term (Chronic)

H410: Very toxic to aquatic life

with long lasting effects[4]

Immediate Safety and Handling:

Before handling naringin chalcone, ensure that you are wearing appropriate personal

protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]

Skin Protection: Wear protective gloves and a lab coat.[5]

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator may be required.[3]

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][5]
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Avoid breathing dust, fumes, or vapors.[2]

Disposal Protocol: A Step-by-Step Guide
The primary route for disposing of naringin chalcone is through an approved hazardous waste

disposal plant.[4][5] Never dispose of this chemical down the drain or in the regular trash.[6]

1. Waste Segregation and Collection:

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.[4]

Solid Waste:

Collect pure naringin chalcone waste and materials heavily contaminated with it (e.g.,

weighing paper, contaminated paper towels) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste (Solutions):

If the compound is in a solvent, collect the solution in a labeled, sealed, and compatible

hazardous waste container.[4]

Do not mix with other incompatible waste streams. Naringin chalcone is incompatible

with strong oxidizing agents.[4][5]

Contaminated Sharps:

Any sharps (e.g., needles, broken glass) contaminated with naringin chalcone should be

placed in a puncture-proof sharps container designated for hazardous chemical waste.[4]

2. Container Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Naringin Chalcone."

Storage:
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Store waste containers in a designated and secure "Satellite Accumulation Area" that is

near the point of generation and under the control of laboratory personnel.[7][8][9]

Keep containers tightly closed except when adding waste.[6]

Ensure secondary containment is used for all liquid waste containers to prevent spills.[6]

[9]

3. Spill Management:

In the event of a spill, immediate and appropriate action is necessary to contain the substance.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.

Cleanup: Use an absorbent material (e.g., diatomite, universal binders) to collect the spill.

Decontaminate surfaces by scrubbing with alcohol.[2] Collect all contaminated materials and

place them in the designated hazardous waste container.[4]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.[4]

Do not attempt to treat or dispose of naringin chalcone waste through standard laboratory

drains or as regular trash.[4]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of naringin chalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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